Cas no 123926-48-7 (Benzenemethanol, 3-[(phenylmethyl)thio]-)

• Product Name: Benzenemethanol, 3-[(phenylmethyl)thio]-
• CAS No: 123926-48-7
• MF: C₁₄H₁₄OS
• MW: 230.325362682343
• CID: 3698195
• PubChem ID: 53753929
• Update Time: 2025-04-22

Benzenemethanol, 3-[(phenylmethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 3-[(phenylmethyl)thio]-
• AKOS015692849
• DDBZOXAQIBPKMK-UHFFFAOYSA-N
• 3-benzylthiobenzyl alcohol
• 3-[(Phenylmethyl)thio]benzenemethanol
• 123926-48-7
• SCHEMBL3902642
• DTXSID301288018

• Inchi： 1S/C14H14OS/c15-10-13-7-4-8-14(9-13)16-11-12-5-2-1-3-6-12/h1-9,15H,10-11H2
• InChI Key： DDBZOXAQIBPKMK-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC(CO)=C1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 230.07653624Da
• Monoisotopic Mass: 230.07653624Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 45.5Ų